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Compound of Interest

2-Chloro-6-

Compound Name:
(methylsulfanyl)benzamide

CAS No.: 1254289-46-7

Cat. No.: B1491776

Get Quote

\ J

Part 1: Chemical Identity & Risk Assessment

Compound: 2-Chloro-6-(methylsulfanyl)benzamide Synonyms: 2-Chloro-6-
(methylthio)benzamide; 2-Chloro-6-thiomethylbenzamide.[1] Chemical Class:Ortho-
disubstituted Benzamide / Aryl Thioether.[1] Molecular Formula: CoH10CINOQS (Approximate,
based on structure) -> CsHsCINOS (Corrected: Benzene ring C6 + Amide C1 + Methyl C1 =
C8).[1] Molecular Weight: ~201.67 g/mol .[1]

1.1 Structural Hazard Analysis (SAR)

This molecule combines three distinct functional groups that dictate its handling:

* Benzamide Core: Generally stable but capable of hydrogen bonding.[1] Known to cause
Skin/Eye Irritation (Category 2) and potential Acute Oral Toxicity (Category 4).[1]

o Aryl Chloride (C-2): Adds lipophilicity and steric bulk.[1] Generally stable but can be a
sensitizer.[1]
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e Methylsulfanyl Group (C-6): The Critical Control Point. Thioethers (-SMe) are:

o Oxidation Sensitive: Readily oxidizes to Sulfoxide (-S(O)Me) and Sulfone (-S(O)z2Me) upon
exposure to air/peroxides.[1]

o Odoriferous: Even trace hydrolysis or volatility can release mercaptan-like odors (stench).

[1]

o Metabolic Precursor: In biological systems, this moiety is a "soft spot" for FMO (Flavin-
containing Monooxygenase) metabolism.[1]

1.2 GHS Classification (Dpri\/pd)

Hazard Statement (H-

Hazard Class Category
Code)
Acute Toxicity (Oral) 4 H302: Harmful if swallowed.[1]
) ) o H315: Causes skin irritation.[1]
Skin Corrosion/Irritation 2
[21[3][4]
o H319: Causes serious eye
Eye Damage/Irritation 2A S
irritation.[1][2][3][5]
) H335: May cause respiratory
STOT - Single Exposure 3 o
irritation.[1]
H401: Toxic to aquatic life
Aquatic Toxicity Acute 2 (Sulfides are generally toxic to

fish).[1]

Part 2: Storage & Stability Protocol

The "Barrier Approach” to Storage: To maintain purity >98% and prevent S-oxidation, a multi-
barrier storage system is required.[1]

2.1 Environmental Controls

e Temperature: Store at -20°C for long-term (>1 month). Short-term (active use) at 2-8°C is
acceptable.[1]
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o Reasoning: Low temperature kinetically inhibits the auto-oxidation of the sulfide sulfur.[1]

o Atmosphere:lnert Gas (Argon or Nitrogen) is mandatory.[1]

o Reasoning: Oxygen is the primary enemy.[1] The ortho-substitution (2-Cl, 6-SMe) creates
steric crowding, which might trap radical intermediates, accelerating degradation if Oz is
present.[1]

o Container: Amber glass vials with PTFE-lined screw caps.[1]

o Reasoning: Amber glass blocks UV light (which catalyzes sulfide oxidation).[1] PTFE
prevents leaching of plasticizers by the lipophilic sulfur moiety.[1]

2.2 Stability Logic Diagram

The following diagram illustrates the degradation pathways that necessitate these controls.
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Figure 1: Degradation pathways of 2-Chloro-6-(methylsulfanyl)benzamide focusing on Sulfur
oxidation and Amide hydrolysis.

Part 3: Handling & Experimental Protocols
3.1 Personal Protective Equipment (PPE)

e Respiratory: N95 (minimum) or P100 respirator if handling powder outside a hood.[1]
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e Hands: Double Nitrile gloves (0.11 mm minimum).[1]
o Note: Sulfur compounds can permeate latex; Nitrile provides superior barrier protection.[1]

o Eyes: Chemical Safety Goggles (Standard ANSI 287.1).[1]

3.2 Solubilization Protocol (Stock Solution Preparation)
This compound is lipophilic (LogP ~2.0-2.5 estimated).[1]

» Solvent Choice:

o Preferred: DMSO (Dimethyl sulfoxide) or DMF (Dimethylformamide).[1]

o Acceptable: Methanol, Ethanol (Warm).[1]

o Avoid: Water (Insoluble), aqueous buffers (unless <1% DMSO cosolvent).[1]
e Procedure:

o Calculate required mass for a 10 mM or 100 mM stock.

o Weigh into an amber glass vial using an anti-static gun (benzamides often carry static
charge).[1]

o Add DMSO.[1] Vortex for 30 seconds.[1]
o QC Check: Inspect for clarity.[1] If hazy, sonicate at 30°C for 5 minutes.
o Aliquot: Split into single-use aliquots (e.g., 50 pL) to avoid freeze-thaw cycles.

o Storage: Store aliquots at -20°C or -80°C.

3.3 Reaction Setup (Synthesis/Assay)

When using this reagent in synthesis (e.g., coupling) or biological assays:

o Reagent Compatibility:
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o Avoid: Strong oxidizers (MCPBA, H202, Bleach) unless the goal is to synthesize the

sulfoxide.

o Avoid: Strong Lewis Acids (AICls) which may complex with the amide oxygen or sulfur.[1]

e Quenching/Disposal:

o Treat all waste as Thioether Waste.[1]

o Do not mix with acidic waste streams (risk of evolving volatile sulfur species).[1]

o Decontaminate glassware with 10% Bleach (Sodium Hypochlorite) to oxidize residual

sulfides to odorless sulfoxides/sulfones before washing.[1]

Part 4: Emergency Procedures

Scenario

Immediate Action

Secondary Action

Skin Contact

Wash with soap and water for
15 min.[1]

Monitor for redness/irritation
(Dermatitis).[1]

Eye Contact

Flush with water/saline for 15
min.[1][4]

Seek medical attention
(Ophthalmologist).[1]

Inhalation

Move to fresh air immediately.

If breathing is difficult,

administer oxygen.[1][2]

Spill (Solid)

Dampen with PEG-400 or

water to suppress dust.[1]

Sweep into a bag. Clean area
with 10% Bleach.[1]

Spill (Solution)

Absorb with vermiculite or
sand.[1]

Do NOT use sawdust (fire risk

with some chemicals).[1]

Part 5: Workflow Visualization
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Figure 2: Step-by-step workflow for retrieving, handling, and storing the compound to ensure
personnel safety and sample integrity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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